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Compound of Interest

Compound Name: Imisopasem manganese

Cat. No.: B10826914 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

imisopasem manganese, a manganese-based superoxide dismutase mimetic used in

research and development. Adherence to these procedures is critical for ensuring laboratory

safety, environmental protection, and regulatory compliance.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). The minimum required PPE for handling

imisopasem manganese and its waste products includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.
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The following table summarizes key chemical and safety data for imisopasem manganese.

This information is critical for a comprehensive understanding of the compound's properties

and for making informed decisions regarding its handling and disposal.

Property Value

Chemical Name Imisopasem Manganese

Synonyms M40403, GC4419

CAS Number 218791-21-0

Molecular Formula C₂₁H₃₅Cl₂MnN₅

Molecular Weight 483.38 g/mol

Physical State Solid (Powder)

Solubility Soluble in Water, Ethanol, DMSO, and DMF

Primary Hazard Potential for toxicity due to manganese content.

Regulatory Note

Manganese compounds are listed as toxic

substances under the Emergency Planning and

Community Right-to-Know Act (EPCRA).

Step-by-Step Disposal Protocol
The proper disposal of imisopasem manganese and its associated waste must be conducted

in accordance with institutional guidelines and local, state, and federal regulations. The

following protocol provides a general framework for safe disposal.

3.1 Segregation and Collection of Waste

Designated Waste Container: All solid waste contaminated with imisopasem manganese,

including unused product, contaminated labware (e.g., pipette tips, weigh boats), and PPE,

must be collected in a designated, leak-proof, and clearly labeled hazardous waste

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Imisopasem Manganese," and the associated hazards (e.g., "Toxic," "Manganese
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Compound").

Liquid Waste: Solutions containing imisopasem manganese should be collected in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

solvent waste streams unless explicitly permitted by your institution's environmental health

and safety (EHS) office.

Avoid Sewer Disposal: Under no circumstances should imisopasem manganese or its

solutions be disposed of down the sanitary sewer.[1][2][3]

3.2 Decontamination of Glassware and Surfaces

Triple Rinsing: Reusable glassware that has come into contact with imisopasem
manganese must be triple-rinsed with a suitable solvent (e.g., water or ethanol).

Rinsate Collection: The first rinseate must be collected and disposed of as hazardous liquid

waste.[2] Subsequent rinses can typically be disposed of down the drain, but confirm this

with your institutional EHS guidelines.

Surface Decontamination: Work surfaces should be wiped down with a damp cloth or towel.

The cleaning materials should be disposed of as solid hazardous waste.

3.3 Final Disposal

Contact EHS: Once the waste container is full, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a hazardous waste pickup.

Professional Disposal: Imisopasem manganese waste will be transported to a licensed and

approved waste disposal facility for appropriate treatment, which may include incineration or

secure landfilling.

Visual Workflow for Disposal
The following diagram illustrates the logical flow of the imisopasem manganese disposal

procedure.
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Imisopasem Manganese Disposal Workflow

Start: Imisopasem Manganese Waste Generated

Don Appropriate PPE

Segregate Solid and Liquid Waste

Label Solid Waste Container Label Liquid Waste Container

Decontaminate Glassware and Surfaces
(Triple Rinse)

Collect First Rinsate as Hazardous Waste

Arrange for EHS Waste Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of imisopasem manganese.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10826914?utm_src=pdf-body-img
https://www.benchchem.com/product/b10826914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) for imisopasem manganese and your institution's chemical hygiene and waste

disposal plans for detailed and compliant procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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